(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-cyanophenyl)butanoic acid

• IUPAC Name: (3R)-4-(3-cyanophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• InChI: InChI=1S/C26H22N2O4/c27-15-18-7-5-6-17(12-18)13-19(14-25(29)30)28-26(31)32-16-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-12,19,24H,13-14,16H2,(H,28,31)(H,29,30)/t19-/m1/s1
• InChI Key: JCMKWCSZEZUIQG-LJQANCHMSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CC(=CC=C4)C#N)CC(=O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@H](CC4=CC(=CC=C4)C#N)CC(=O)O
• Molecular Formula: C26H22N2O4
• DSSTOX Substance ID: DTXSID401142289
• Molecular Weight: 426.5 g/mol
• CAS RN: 269726-84-3

Description

(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(3-cyanophenyl)butanoic acid, also known as (R)-3-((FMCPA) is a synthetic organic compound belonging to the family of carboxylic acids. It is an important intermediate in the synthesis of various biologically active compounds and has been used in a wide range of scientific research applications.

Scientific Research Applications

• Liquid Crystallinity : The liquid crystalline properties of fluorenyl compounds, including variants similar to the specified compound, have been investigated. These studies contribute to understanding the material properties of fluorenyl derivatives (Yamamoto et al., 2005).

• Synthesis of Beta-Amino Acids : Research on the synthesis of beta-amino acids using fluorenyl-based protection groups highlights the compound's role in producing enantiomerically pure amino acids, which are crucial in drug discovery and peptide synthesis (Ellmerer-Müller et al., 1998).

• Self-Assembled Structures : Studies have shown the self-assembly of Fmoc variants of this compound, demonstrating its potential in designing self-assembled architectures for material science and nanotechnology applications (Kshtriya et al., 2021).

• PET Radiotracer Development : The compound has been explored in the synthesis of PET radiotracers, specifically for studying GABAB receptors in the mouse brain, demonstrating its relevance in neuroimaging and receptor studies (Naik et al., 2018).

• Solid-Phase Syntheses : Research into solid-phase syntheses of peptides has employed Fmoc-protected beta-amino acids, showcasing the compound's role in peptide and protein engineering (Šebesta & Seebach, 2003).

• Cyclodepsipeptide Synthesis : This compound plays a role in the synthesis of cyclodepsipeptides, which are cyclic peptides with a broad range of biological activities and pharmaceutical applications (Pelay-Gimeno et al., 2016).

• Fluorescence and Bioimaging : The fluorenyl derivative has been used in the development of water-soluble probes for bioimaging, highlighting its application in cellular and molecular imaging (Morales et al., 2010).

• Surfactants for Carbon Nanotubes : The compound has been utilized as a surfactant for carbon nanotubes, demonstrating its potential in nanotechnology and material science applications (Cousins et al., 2009).